1-(2-ethoxyphenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(2-ethoxyphenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H19FN2O3/c1-2-25-17-10-6-5-9-16(17)22-12-13(11-18(22)23)19(24)21-15-8-4-3-7-14(15)20/h3-10,13H,2,11-12H2,1H3,(H,21,24)
• InChI Key: WYKJLPYMCLEUKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CC(CC2=O)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

1-(2-ethoxyphenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide, also known as EF-1, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the family of pyrrolidine-based compounds, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Medicinal Chemistry Applications

• Met Kinase Inhibition for Cancer Therapy : Analogs of pyrrolidine carboxamides have been identified as potent and selective inhibitors of the Met kinase superfamily, with specific compounds demonstrating complete tumor stasis in cancer models following oral administration. These findings suggest that structurally related compounds, including "1-(2-ethoxyphenyl)-N-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxamide", could have potential applications in the development of new cancer therapies (Schroeder et al., 2009).

• Antitubercular and Antibacterial Activities : Research on pyrrolidine derivatives has shown significant antitubercular and antibacterial activities, suggesting that similar compounds might serve as molecular scaffolds for developing new antimicrobial agents. These compounds exhibit essential key interactions at the active sites of target proteins, highlighting their potential as lead compounds for further drug development (Bodige et al., 2019).

Pharmaceutical Research

• Synthesis and Biological Evaluation : Novel synthesis methods for pyrrolidine carboxamide derivatives have been established, contributing to the development of compounds with potential pharmacological activities. This includes efforts to understand their structure-activity relationships, optimize their pharmacokinetic properties, and evaluate their therapeutic potential in various disease models (Zhou et al., 2021).

Structural and Conformational Studies

• X-ray Analysis and Molecular Conformation : Studies on the crystal structure and molecular conformation of solvated pyrrolidine carboxamides have been conducted, providing insights into their chemical behavior and interaction potentials. Such research is foundational in the design of new compounds with desired biological activities and chemical properties (Banerjee et al., 2002).